Cas no 1903386-56-0 (N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylthiophene-2-sulfonamide)

• Product Name: N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylthiophene-2-sulfonamide
• CAS No: 1903386-56-0
• MF: C₁₅H₁₅ClN₂O₄S₂
• MW: 386.873600244522
• CID: 5973734
• PubChem ID: 92127645
• Update Time: 2025-10-29

N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylthiophene-2-sulfonamide
• N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]thiophene-2-sulfonamide
• F6523-3376
• 1903386-56-0
• N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)thiophene-2-sulfonamide
• AKOS025389025
• N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]thiophene-2-sulfonamide

• Inchi： 1S/C15H15ClN2O4S2/c16-12-3-4-13-11(8-12)9-18(14(19)10-22-13)6-5-17-24(20,21)15-2-1-7-23-15/h1-4,7-8,17H,5-6,9-10H2
• InChI Key： MZXKSIOUXPYEQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(C(CO2)=O)CCNS(C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 386.0161770g/mol
• Monoisotopic Mass: 386.0161770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Additional information on N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylthiophene-2-sulfonamide

Introduction to N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylthiophene-2-sulfonamide (CAS No. 1903386-56-0)

N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylthiophene-2-sulfonamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1903386-56-0, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a fused heterocyclic system, makes it a subject of intense study for its potential therapeutic applications.

The core structure of N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylthiophene-2-sulfonamide incorporates elements that are known to interact favorably with biological targets. The benzoxazepine moiety, in particular, is a well-documented pharmacophore that has been extensively explored for its role in modulating various biological pathways. The presence of a chloro substituent at the 7-position and an oxo group at the 3-position further enhances the compound's potential to interact with specific enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylthiophene-2-sulfonamide stands out due to its complex architecture and the synergistic effects of its various functional groups. This compound has been investigated for its potential role in inhibiting key enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. By targeting these enzymes, N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro1,4-benzoxazepin4-yl)ethylthiophene-2-sulfonamide holds promise as a therapeutic agent for conditions characterized by excessive inflammation. Preliminary studies have demonstrated its efficacy in reducing inflammation in cellular models without significant off-target effects.

The thiophene sulfonamide moiety is another critical feature of this compound that contributes to its biological activity. Thiophenes are known for their ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. The sulfonamide group further enhances these interactions by providing additional sites for binding to biological receptors. This dual functionality makes N-2-(7-chloro3-oxo-2,3,4,5-tetrahydro1,4-benzoxazepin4-yl)ethylthiophene-2-sulfonamide a versatile candidate for drug development.

In addition to its anti-inflammatory properties, this compound has shown potential in preclinical studies as an inhibitor of kinases involved in cancer cell proliferation. The benzoxazepine scaffold is particularly interesting because it can be modified to target specific kinases without affecting others. This selectivity is crucial for developing drugs that are both effective and have minimal side effects. Researchers have been exploring derivatives of N-2-(7-chloro3-oxo-2,3,4,5-tetrahydro1,⁴-benzoxazepin⁴